Cas no 2228161-77-9 (N-3-(3-bromophenyl)propyl-N-methylhydroxylamine)

• Product Name: N-3-(3-bromophenyl)propyl-N-methylhydroxylamine
• CAS No: 2228161-77-9
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6593049
• PubChem ID: 165970332
• Update Time: 2025-10-28

N-3-(3-bromophenyl)propyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-3-(3-bromophenyl)propyl-N-methylhydroxylamine
• N-[3-(3-bromophenyl)propyl]-N-methylhydroxylamine
• EN300-1919768
• 2228161-77-9

• Inchi： 1S/C10H14BrNO/c1-12(13)7-3-5-9-4-2-6-10(11)8-9/h2,4,6,8,13H,3,5,7H2,1H3
• InChI Key： BTDWEFLIMGDZGH-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CCCN(C)O

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 23.5Ų

Additional information on N-3-(3-bromophenyl)propyl-N-methylhydroxylamine

Professional Introduction to Compound with CAS No. 2228161-77-9 and Product Name: N-3-(3-bromophenyl)propyl-N-methylhydroxylamine

The compound with the CAS number 2228161-77-9 and the product name N-3-(3-bromophenyl)propyl-N-methylhydroxylamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure, characterized by a 3-bromophenyl moiety and a hydroxylamine functional group, positions it as a versatile intermediate in synthetic chemistry, particularly in the synthesis of biologically active molecules.

In recent years, the exploration of novel hydroxylamine derivatives has been a focal point in medicinal chemistry, driven by their broad spectrum of biological activities. The presence of the N-methylhydroxylamine group in this compound suggests potential utility in the development of pharmacological agents targeting neurological disorders, inflammation, and other metabolic conditions. The 3-bromophenyl substituent further enhances its reactivity, making it a valuable building block for constructing more complex molecules.

Recent studies have highlighted the importance of N-substituted hydroxylamines in drug design. These compounds often exhibit potent inhibitory effects on various enzymes and receptors, making them promising candidates for therapeutic intervention. For instance, derivatives of hydroxylamine have been investigated for their role in modulating enzyme activity associated with oxidative stress and neurodegenerative diseases. The specific arrangement of atoms in N-3-(3-bromophenyl)propyl-N-methylhydroxylamine may contribute to its ability to interact with biological targets in a manner that could lead to novel therapeutic effects.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the 3-bromophenyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the incorporation of the N-methylhydroxylamine moiety demands careful optimization to avoid unwanted side reactions. These synthetic challenges underscore the compound's complexity and the sophistication of modern chemical methodologies used in its preparation.

From a pharmacological perspective, the structural features of N-3-(3-bromophenyl)propyl-N-methylhydroxylamine offer several advantages. The bromine atom in the phenyl ring provides a handle for further functionalization via cross-coupling reactions, enabling the creation of diverse molecular architectures. This flexibility is crucial for designing molecules with tailored biological activities. Additionally, the hydroxylamine group can participate in hydrogen bonding interactions, which are often critical for binding affinity and specificity in drug-receptor interactions.

In clinical research, compounds like N-3-(3-bromophenyl)propyl-N-methylhydroxylamine are being evaluated for their potential therapeutic benefits. Preliminary studies suggest that hydroxylamine derivatives may have neuroprotective properties, making them relevant for conditions such as Alzheimer's disease and Parkinson's disease. The combination of a methyl group and an amino-hydroxyl group enhances lipophilicity and solubility, factors that are essential for drug absorption and distribution within the body.

The role of computational chemistry has been instrumental in understanding the behavior of this compound. Molecular modeling techniques allow researchers to predict how N-3-(3-bromophenyl)propyl-N-methylhydroxylamine interacts with biological targets at an atomic level. These simulations provide insights into binding affinities, metabolic pathways, and potential side effects, thereby accelerating the drug discovery process. By leveraging computational tools alongside experimental data, scientists can refine their understanding of this compound's pharmacological profile.

Future directions in research may focus on exploring analogs of N-3-(3-bromophenyl)propyl-N-methylhydroxylamine, aiming to optimize its biological activity and reduce potential toxicity. Structural modifications can be guided by insights from ongoing clinical trials and preclinical studies. For example, altering the substitution pattern on the phenyl ring or modifying the length of the propyl chain could enhance efficacy while minimizing adverse effects.

The industrial significance of this compound cannot be overstated. Its use as an intermediate in pharmaceutical synthesis underscores its importance in large-scale manufacturing processes. Companies specializing in fine chemicals have shown interest in developing efficient synthetic routes to produce high-purity batches of N-3-(3-bromophenyl)propyl-N-methylhydroxylamine, ensuring that it meets stringent quality standards required for therapeutic applications.

In conclusion, N-3-(3-bromophenyl)propyl-N-methylhydroxylamine (CAS No. 2228161-77-9) represents a promising candidate for further exploration in drug development. Its unique structural features offer multiple avenues for innovation, from synthetic chemistry to pharmacological applications. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing therapeutic strategies across various medical fields.